![molecular formula C17H26ClNO B5304669 4-{[1-(1-pyrrolidinyl)cyclohexyl]methyl}phenol hydrochloride](/img/structure/B5304669.png)
4-{[1-(1-pyrrolidinyl)cyclohexyl]methyl}phenol hydrochloride
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Overview
Description
4-{[1-(1-pyrrolidinyl)cyclohexyl]methyl}phenol hydrochloride, also known as PCP-OH, is a synthetic compound that belongs to the arylcyclohexylamine class of drugs. It was first synthesized in the 1970s and has been used extensively in scientific research due to its unique pharmacological properties.
Mechanism of Action
4-{[1-(1-pyrrolidinyl)cyclohexyl]methyl}phenol hydrochloride acts as a non-competitive antagonist of the NMDA receptor, which is involved in the regulation of synaptic plasticity and the formation of neural networks. By blocking the NMDA receptor, this compound disrupts the normal functioning of the brain, leading to the dissociative and anesthetic effects observed in animal and human studies.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal and human studies. These include changes in neurotransmitter release, alterations in gene expression, and changes in brain metabolism. This compound has also been shown to affect immune function and to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
4-{[1-(1-pyrrolidinyl)cyclohexyl]methyl}phenol hydrochloride is a useful tool for studying the NMDA receptor and the role of glutamate in various neurological disorders. Its dissociative and anesthetic properties also make it useful for studying pain pathways and consciousness. However, this compound has several limitations for lab experiments, including its toxicity and potential for abuse. It is important to handle this compound with care and to follow proper safety protocols when working with this compound.
Future Directions
There are several future directions for research on 4-{[1-(1-pyrrolidinyl)cyclohexyl]methyl}phenol hydrochloride. One area of interest is the development of new NMDA receptor antagonists with improved pharmacological properties and fewer side effects. Another area of interest is the investigation of the role of glutamate in neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, there is potential for the development of new analgesic and anesthetic drugs based on the pharmacological properties of this compound.
Synthesis Methods
The synthesis of 4-{[1-(1-pyrrolidinyl)cyclohexyl]methyl}phenol hydrochloride involves the reaction of 1-(1-pyrrolidinyl)cyclohexanone with paraformaldehyde and sodium borohydride to form 4-{[1-(1-pyrrolidinyl)cyclohexyl]methyl}phenol. The product is then converted to its hydrochloride salt by treatment with hydrochloric acid. The purity of the final product can be determined by analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
4-{[1-(1-pyrrolidinyl)cyclohexyl]methyl}phenol hydrochloride has been used extensively in scientific research to study its pharmacological properties and potential therapeutic applications. It has been shown to have analgesic, anesthetic, and dissociative properties, making it useful for studying pain pathways and consciousness. It has also been used to study the effects of N-methyl-D-aspartate (NMDA) receptor antagonists on the brain and to investigate the role of glutamate in various neurological disorders.
properties
IUPAC Name |
4-[(1-pyrrolidin-1-ylcyclohexyl)methyl]phenol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO.ClH/c19-16-8-6-15(7-9-16)14-17(10-2-1-3-11-17)18-12-4-5-13-18;/h6-9,19H,1-5,10-14H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUSBFVDODVMBBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CC2=CC=C(C=C2)O)N3CCCC3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
40.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47196806 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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